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Compound of Interest

4-Methyl-2-pyridyl
Compound Name:
Trifluoromethanesulfonate

An In-depth Technical Guide to 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine (CAS 179260-
78-7)

This technical guide provides comprehensive structural information, physicochemical
properties, and key synthetic applications for the compound identified by CAS number 179260-
78-7, known as 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine. This document is intended for
researchers, scientists, and professionals in the fields of drug development and chemical
synthesis.

Chemical Structure and Identifiers

4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine is a pyridine derivative featuring a
trifluoromethanesulfonate (triflate) group at the 2-position and a methyl group at the 4-position.
The triflate group is an excellent leaving group, making this compound a valuable reagent in
cross-coupling reactions.
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Identifier Value

CAS Number 179260-78-7

IUPAC Name (4-methylpyridin-2-yl) trifluoromethanesulfonate
4-Methyl-2-pyridyl Trifluoromethanesulfonate,

Synonyms Trifluoromethanesulfonic Acid 4-Methyl-2-pyridyl
Ester

Molecular Formula C7HeF3NOsS

SMILES Cclcenc(0S(=0)(=0)C(F)(F)F)c1
inChl INChl=1S/C7H6F3NO3S/c1-5-2-3-11-6(4-5)14-
n
15(12,13)7(8,9)10/h2-4H,1H3
InChlKey AZUJRVRRUXHHDV-UHFFFAQYSA-N

Physicochemical Properties

The compound is a liquid at room temperature, appearing as a colorless to light yellow or light

orange clear liquid.[1] While a specific boiling point is not readily available in the cited literature,

related pyridine compounds have boiling points in the range of 110-142 °C at atmospheric

pressure.[2][3]

Property Value
Molecular Weight 241.18 g/mol [1]
Colorless to light yellow to light orange clear
Appearance _
liquid[1]
Density 1.42 g/mL[1]

Refractive Index

n20/D 1.44[1]

Melting Point Below room temperature (as it is a liquid)
Boiling Point Data not available
Solubility Soluble in polar organic solvents
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Synthesis and Reactivity

4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine is typically synthesized from the
corresponding 4-methyl-2-hydroxypyridine. The hydroxyl group is converted to the triflate ester
by reaction with trifluoromethanesulfonic anhydride or a related triflating agent.

Logical Workflow for Synthesis

Triflation

4-Methyl-2-hydroxypyridine

I >
R — b 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine

I
Trifluoromethanesulfonic Anhydride
(or other triflating agent)

Click to download full resolution via product page

Caption: General synthetic scheme for 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine.

Key Applications in Organic Synthesis

The primary utility of 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine lies in its application as
an electrophile in cross-coupling reactions, most notably the Suzuki-Miyaura coupling. The
triflate group serves as an excellent leaving group, facilitating the formation of new carbon-
carbon bonds.[4] This makes the compound a valuable building block in the synthesis of more
complex molecules, including pharmaceuticals and agrochemicals.[1]

Experimental Protocols
Representative Synthesis of a Pyridyl Triflate

While a specific protocol for 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine is not detailed in
the searched literature, the following is a general procedure for the synthesis of a related
pyridyl triflate that can be adapted.

Reaction: 2-Hydroxypyridine derivative to 2-Pyridyl triflate.
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Materials:

2-Hydroxypyridine derivative

Trifluoromethanesulfonic anhydride (Tf20)

Pyridine (or another suitable base)

Dichloromethane (DCM) or other anhydrous aprotic solvent
Water

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for chromatography

Procedure:

Dissolve the 2-hydroxypyridine derivative in anhydrous DCM under an inert atmosphere
(e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.
Add pyridine (or another non-nucleophilic base) to the solution.
Slowly add trifluoromethanesulfonic anhydride dropwise to the cooled solution.

Allow the reaction to stir at 0 °C for a specified time, monitoring the reaction progress by thin-
layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Separate the organic layer and wash it sequentially with dilute acid (e.g., 1M HCI), saturated
sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the solution under reduced pressure.
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» Purify the crude product by flash column chromatography on silica gel to yield the desired
pyridyl triflate.

Suzuki-Miyaura Cross-Coupling Workflow

The following diagram illustrates the typical workflow for a Suzuki-Miyaura cross-coupling
reaction using a pyridyl triflate like 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine.

Reactants

Aryl/Vinyl Boronic Acid
or Ester

4-Methyl-2-pyridyl
Trifluoromethanesulfonate

Suzuki-Miyaura Coupled Product

Catalytic System [ Cross-Coupling (e.g., 4-Methyl-2-arylpyridine)

Base
(e.g., K2COs, Cs2C03)

Palladium Catalyst
(e.g., Pd(PPhs)a)

_____________________
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Caption: Experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Biological Activity and Signaling Pathways

There is no specific information available in the searched literature detailing the biological
activity or associated signaling pathways for 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine.
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However, the structural motifs present in this molecule are of significant interest in medicinal
chemistry and drug discovery.

» Pyridine Ring: The pyridine scaffold is a common feature in many biologically active
compounds and approved drugs, exhibiting a wide range of activities including antimicrobial,
antiviral, and anticancer effects.[2][5]

o Trifluoromethyl Group: The incorporation of a trifluoromethyl group into a molecule can
significantly alter its physicochemical and biological properties. It can enhance metabolic
stability, increase lipophilicity, and improve binding affinity to biological targets.[6] Many
successful drugs contain a trifluoromethyl group.

Given the presence of these pharmacologically relevant moieties and its utility as a synthetic
building block, 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine is a valuable compound for the
synthesis of novel molecules with potential therapeutic applications.[1] Further research is
required to elucidate any intrinsic biological activity of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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